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Introduction
Cerium-based UiO-66 (Ce-UiO-66), a type of metal-organic framework (MOF), has emerged as

a promising platform for the development of "nanozymes" – nanomaterials with intrinsic

enzyme-mimicking properties. The unique characteristics of Ce-UiO-66, including its high

surface area, tunable porosity, and the redox-active nature of cerium ions (cycling between

Ce³⁺ and Ce⁴⁺ states), endow it with multifaceted catalytic activities that mimic natural

enzymes such as peroxidase, oxidase, catalase, and superoxide dismutase (SOD).[1][2] These

properties, combined with the inherent stability of the UiO-66 structure, make Ce-UiO-66
nanozymes highly attractive for a range of biomedical applications, including diagnostics,

therapeutics, and drug delivery.[3][4] This document provides detailed application notes and

experimental protocols for the synthesis, characterization, and utilization of Ce-UiO-66 based

nanozymes in various biomedical contexts.
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The functional characteristics of Ce-UiO-66 nanozymes are intrinsically linked to their physical

and chemical properties. The following tables summarize key quantitative data reported in the

literature, providing a comparative overview for researchers.

Table 1: Physicochemical Properties of Ce-UiO-66 Nanozymes

Parameter Typical Value Range
Significance in Biomedical
Applications

Particle Size 100 - 450 nm

Influences cellular uptake,

biodistribution, and catalytic

activity.[1][4]

Zeta Potential -25 to +12.4 mV

Affects colloidal stability,

interaction with cell

membranes, and protein

adsorption.[4][5]

Surface Area (BET) ~900 - 1300 m²/g

Provides a large number of

active sites for catalysis and

high loading capacity for

therapeutic agents.

Table 2: Kinetic Parameters of Ce-UiO-66 Nanozyme Activities

Nanozyme
Activity

Substrate K_m (mM)
V_max (10⁻⁸ M
s⁻¹)

Conditions

Peroxidase-like TMB, H₂O₂
0.255 (TMB),

1.231 (H₂O₂)
7.732 pH 4.0, 25°C

Oxidase-like TMB
Varies with

Ce/Fe ratio

Varies with

Ce/Fe ratio
pH 4.0, 40°C[6]

Peptidase-like Various peptides
Varies with Ce

content

Varies with Ce

content

Physiological

pH[7]

Table 3: Performance Metrics in Biomedical Applications
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Application Parameter Reported Value Significance

Biosensing
Limit of Detection

(LOD)

As low as 0.004 nM

(organophosphorus

compounds)

Demonstrates high

sensitivity for

detecting disease

biomarkers or toxins.

[8]

Antibacterial
Minimum Inhibitory

Concentration (MIC)

Varies with bacterial

strain

Indicates the

concentration required

to inhibit bacterial

growth.

Drug Delivery
Drug Loading

Capacity

Varies with drug

molecule

High surface area

allows for efficient

encapsulation of

therapeutics.

Experimental Protocols
This section provides detailed methodologies for the synthesis, characterization, and

application of Ce-UiO-66 nanozymes.

Protocol 1: Synthesis of Ce-UiO-66 Nanozymes
(Solvothermal Method)
This protocol describes a common solvothermal method for synthesizing Ce-UiO-66
nanoparticles.

Materials:

Cerium(IV) ammonium nitrate ((NH₄)₂Ce(NO₃)₆)

1,4-Benzenedicarboxylic acid (BDC)

N,N-Dimethylformamide (DMF)

Chloroform
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Deionized water

Equipment:

Teflon-lined autoclave

Oven

Centrifuge

Sonicator

Procedure:

Dissolve the cerium precursor, (NH₄)₂Ce(NO₃)₆, in deionized water.

Dissolve the organic linker, BDC, in DMF.

Mix the two solutions in a Teflon-lined autoclave.

Seal the autoclave and heat it in an oven at 120°C for 24 hours.[9]

After cooling to room temperature, collect the precipitate by centrifugation.

Wash the product with DMF and then with chloroform to remove unreacted precursors and

solvent molecules.[9]

Dry the final Ce-UiO-66 product in an oven at 80°C overnight.[10]

Diagram 1: Solvothermal Synthesis Workflow
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Workflow for Solvothermal Synthesis of Ce-UiO-66
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Caption: Solvothermal synthesis of Ce-UiO-66 nanozymes.
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Protocol 2: Characterization of Ce-UiO-66 Nanozymes
1. Transmission Electron Microscopy (TEM):

Disperse a small amount of the synthesized Ce-UiO-66 powder in ethanol by sonication.

Drop-cast the dispersion onto a carbon-coated copper grid.

Allow the solvent to evaporate completely.

Image the sample using a TEM to determine the particle size, morphology, and crystallinity.

[5]

2. X-ray Diffraction (XRD):

Place the powdered Ce-UiO-66 sample on a sample holder.

Perform XRD analysis to confirm the crystalline structure of the UiO-66 framework.[5]

3. Fourier-Transform Infrared (FTIR) Spectroscopy:

Mix the Ce-UiO-66 powder with KBr and press into a pellet.

Record the FTIR spectrum to identify the characteristic functional groups of the BDC linker

and the metal-oxygen bonds.[5]

4. Zeta Potential Measurement:

Disperse the Ce-UiO-66 nanozymes in deionized water or a buffer of interest.

Measure the zeta potential using a dynamic light scattering (DLS) instrument to assess the

surface charge and colloidal stability.[5]

Protocol 3: Peroxidase-Like Activity Assay
This protocol uses the chromogenic substrate 3,3',5,5'-tetramethylbenzidine (TMB) to

determine the peroxidase-like activity of Ce-UiO-66.

Materials:
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Ce-UiO-66 nanozyme dispersion

TMB solution

Hydrogen peroxide (H₂O₂) solution

Acetate buffer (pH 4.0)

Microplate reader

Procedure:

In a 96-well plate, add acetate buffer, Ce-UiO-66 nanozyme dispersion, and TMB solution.

Initiate the reaction by adding H₂O₂ solution.

Immediately measure the absorbance at 652 nm at regular time intervals using a microplate

reader.

The initial reaction rate is determined from the linear portion of the absorbance versus time

curve.

To determine the kinetic parameters (K_m and V_max), vary the concentration of one

substrate (e.g., TMB) while keeping the other (H₂O₂) saturated, and measure the initial

reaction rates.

Plot the initial rates against the substrate concentrations and fit the data to the Michaelis-

Menten equation.

Diagram 2: Peroxidase-like Catalytic Mechanism
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Mechanism of Peroxidase-like Activity
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Caption: Ce-UiO-66 catalyzes H₂O₂ to produce hydroxyl radicals.

Protocol 4: In Vitro Anticancer Activity Assay
This protocol outlines the steps to evaluate the cytotoxic effects of Ce-UiO-66 nanozymes on

cancer cells.

Materials:

Cancer cell line (e.g., HeLa, MCF-7)

Complete cell culture medium

Ce-UiO-66 nanozyme dispersion (sterilized)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Dimethyl sulfoxide (DMSO)

96-well cell culture plates

Incubator (37°C, 5% CO₂)
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Procedure:

Seed cancer cells in a 96-well plate and allow them to adhere overnight in an incubator.

Remove the medium and add fresh medium containing various concentrations of sterilized

Ce-UiO-66 nanozymes.

Incubate the cells for 24, 48, or 72 hours.

After incubation, add MTT solution to each well and incubate for another 4 hours.

Remove the medium and add DMSO to dissolve the formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Calculate the cell viability as a percentage of the untreated control.

Diagram 3: Anticancer Mechanism of Action

Anticancer Mechanism of Ce-UiO-66 Nanozymes

Ce-UiO-66
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Reactive Oxygen
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Click to download full resolution via product page

Caption: Ce-UiO-66 induces cancer cell death via ROS generation.

Protocol 5: In Vivo Wound Healing Study
This protocol describes a general procedure for evaluating the wound healing efficacy of Ce-
UiO-66 based formulations in an animal model.

Materials:

Animal model (e.g., mice or rats)

Ce-UiO-66 based formulation (e.g., hydrogel)

Anesthetics

Surgical tools for creating wounds

Wound dressing materials

Digital camera for documentation

Procedure:

Anesthetize the animal according to approved protocols.

Create a full-thickness skin wound on the dorsal side of the animal.

Topically apply the Ce-UiO-66 formulation to the wound. A control group should receive a

placebo or no treatment.

Cover the wound with a sterile dressing.

Monitor the wound healing process at regular intervals (e.g., days 3, 7, 14) by measuring the

wound area and taking photographs.

At the end of the study, euthanize the animals and collect the wound tissue for histological

analysis (e.g., H&E staining) to assess tissue regeneration, collagen deposition, and
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inflammation.

Diagram 4: Pro-healing Signaling in Wounds
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Caption: Ce-UiO-66 promotes wound healing via multiple pathways.

Conclusion
Ce-UiO-66 based nanozymes represent a versatile and robust platform for a wide array of

biomedical applications. Their tunable catalytic activities and stable framework make them ideal

candidates for the development of novel diagnostics and therapeutics. The protocols and data
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presented in this document are intended to serve as a comprehensive guide for researchers

and professionals in the field, facilitating further exploration and innovation in the application of

these remarkable nanomaterials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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